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Compound of Interest

Compound Name: PSX020

Cat. No.: B12381675

For researchers, scientists, and drug development professionals, understanding the proper
disposal procedures for all laboratory materials is paramount to ensuring safety and
compliance. This guide provides essential information regarding the disposal of PSX020,
clarifying its identity and outlining the appropriate handling procedures.

Contrary to potential misconceptions, PSX020 is not a chemical reagent, biological sample, or
a substance involved in cellular signaling pathways. Instead, PSX020 is the part number for an
air conditioning pressure switch manufactured by OEX. This component is utilized in
automotive applications. Therefore, its disposal does not fall under the protocols for chemical or
biohazardous waste typically found in a laboratory setting.

Immediate Safety and Disposal Logistics

As an automotive part, the disposal of PSX020 should follow regulations for electronic and
mechanical waste.

Key Disposal Steps:

e Segregation: Isolate the PSX020 unit from chemical, biological, and radioactive waste
streams. It should be treated as electronic or scrap metal waste.

o Consult Local Regulations: Disposal procedures for automotive parts can vary by region.
Contact your institution's environmental health and safety (EHS) department or your local
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waste management authority to understand the specific requirements for disposing of
electronic components.

e Recycling: Many jurisdictions have dedicated recycling programs for automotive parts and
electronic waste. These programs ensure that materials are recovered and disposed of in an
environmentally responsible manner.

o Waste Collection: Place the PSX020 in a designated container for electronic or scrap metal
waste, as advised by your EHS department.

Inapplicable Laboratory Protocols

Given that PSX020 is a mechanical component, experimental protocols, data on signaling
pathways, and detailed chemical handling instructions are not applicable. The core
requirements of data presentation in tables and diagrams of experimental workflows are
therefore not relevant to the disposal of this item.

The following diagram illustrates the straightforward logical workflow for the proper disposal of
PSX020.

PSX020 Disposal Workflow

Identify PSX020 as an Segregate from laboratory waste Consult institutional EHS and Place in designated container for Follow recycling protocols for
automotive A/C pressure switch (chemical, biological) local waste regulations electronic/scrap metal waste automotive components
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Caption: Logical workflow for the proper disposal of a PSX020 A/C pressure switch.
 To cite this document: BenchChem. [Navigating the Disposal of PSX020: A Guide for

Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381675#psx020-proper-disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12381675?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

